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Compound of Interest

Compound Name: Diisopropylzinc

Cat. No.: B128070

Diisopropylzinc (CAS No. 625-81-0; Molecular Formula: CeH14Zn) is a highly reactive
organozinc reagent that has garnered significant attention in the field of organic synthesis,
particularly for its pivotal role in asymmetric catalysis. This guide provides an in-depth overview
of its chemical properties, synthesis, safe handling procedures, and key applications, with a
focus on its utility for researchers, scientists, and professionals in drug development.

Core Properties and Specifications

Diisopropylzinc is a pyrophoric liquid, meaning it can ignite spontaneously in air. It is typically
supplied as a solution in an inert solvent such as toluene.[1] Key physical and chemical
properties are summarized in the table below.
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Property Value References
CAS Number 625-81-0 [1][2][3]
Molecular Formula CeH14Zn [3][4][5]
Molecular Weight 151.57 g/mol [31[4]
Appearance Colorless liquid

Density 0.895 g/mL at 25 °C [5][6]

Boiling Point 136 °C [7]

Flash Point -5 °C (closed cup) [6]

- Soluble in organic solvents
Solubility [1]
such as toluene

Highly reactive, pyrophoric,
Stability vy ] p.y P [1]
reacts violently with water

Synthesis of Diisopropylzinc

A common method for the synthesis of diisopropylzinc involves the reaction of isopropyl
iodide with a zinc-iron mixture in a flow-type system at the gas-solid boundary.[8] The reaction
conditions, particularly the temperature, are critical as they can also lead to the dissociation of
the product or the starting alkyl iodide.[8] An interesting aspect of this synthesis is the
iIsomerization of the propyl radical within the complex, leading to the formation of
diisopropylzinc even when starting from propyl iodide.[8]

Applications in Asymmetric Synthesis: The Soai
Reaction

Diisopropylzinc is a crucial reagent in the Soai reaction, a landmark example of asymmetric
autocatalysis with high enantiomeric excess.[1][2][9][10] This reaction involves the alkylation of
pyrimidine-5-carbaldehydes with diisopropylzinc, where the chiral product acts as a catalyst
for its own formation.[3][10] The remarkable efficiency of this reaction in amplifying a small
initial enantiomeric imbalance has made it a subject of intense research, particularly in studies
related to the origin of homochirality in nature.[2][3][9]
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The general scheme for the Soai reaction is as follows:

Pyrimidine-5-carbaldehyde + Diisopropylzinc
Chiral Pyrimidyl Alcohol

(Product and Catalyst) RSN > Sitdilysic

Autocatalysis

Diisopropylzinc

Click to download full resolution via product page
Caption: The autocatalytic cycle of the Soai reaction.

The mechanism of the Soai reaction is complex, involving the formation of various zinc alkoxide
oligomers.[4][7] Kinetic studies and DFT calculations suggest that the reaction proceeds
through a dimeric catalyst which acts as a template for the reaction of two molecules of
diisopropylzinc with two molecules of the aldehyde, thereby regenerating the catalyst.[4]

Experimental Protocols
General Handling and Safety Precautions

Diisopropylzinc is a pyrophoric and water-reactive substance and must be handled with
extreme caution under an inert atmosphere (e.g., argon or nitrogen).[1][11]

Personal Protective Equipment (PPE):

Flame-resistant lab coat

Safety glasses or goggles

Chemical-resistant gloves (consult manufacturer's compatibility chart)

Closed-toe shoes
Handling Procedures:

 All manipulations should be performed in a well-ventilated fume hood.
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e Use dry, inert gas-flushed glassware and syringes.
o Transfer the diisopropylzinc solution using a syringe or cannula techniques.
e Avoid contact with air, moisture, and incompatible materials.

 In case of a spill, do not use water. Use a dry absorbent material like sand or a specialized
spill kit for pyrophoric reagents.

» Dispose of waste in accordance with institutional and national regulations for hazardous
materials.

Representative Experimental Protocol: Asymmetric
Addition of Diisopropylzinc to an Aldehyde

The following is a general procedure for the enantioselective addition of diisopropylzinc to an
aldehyde, a common application in organic synthesis.[12]

Materials:

Aldehyde (e.g., benzaldehyde)

o Diisopropylzinc (1.0 M solution in toluene)

e Chiral catalyst (e.g., (1R,2S)-N,N-dibutylnorephedrine)

e Anhydrous toluene

e Saturated agueous ammonium chloride solution

e Anhydrous magnesium sulfate

o Standard laboratory glassware (oven-dried and cooled under inert gas)

Syringes and needles

Procedure:
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» Under an argon atmosphere, a solution of the chiral catalyst (e.g., 0.05 mmol) in anhydrous
toluene (5 mL) is prepared in a flame-dried flask.

e The solution is cooled to 0 °C, and diisopropylzinc (1.0 M in toluene, 2.5 mmol) is added
dropwise. The mixture is stirred at this temperature for 30 minutes.

e A solution of the aldehyde (1.0 mmol) in anhydrous toluene (2 mL) is then added dropwise to
the reaction mixture at O °C.

e The reaction is stirred at 0 °C and monitored by thin-layer chromatography (TLC) until the
starting aldehyde is consumed.

e Upon completion, the reaction is quenched by the slow addition of saturated aqueous
ammonium chloride solution at 0 °C.

e The mixture is allowed to warm to room temperature, and the aqueous layer is extracted with
diethyl ether (3 x 10 mL).

e The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, filtered, and the solvent is removed under reduced pressure.

e The crude product is purified by column chromatography on silica gel to afford the chiral
secondary alcohol.

e The enantiomeric excess of the product is determined by chiral high-performance liquid
chromatography (HPLC).

Logical Workflow for Asymmetric Synthesis using
Diisopropylzinc

The following diagram illustrates the general workflow for conducting an asymmetric synthesis
reaction involving diisopropylzinc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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